Cas no 2172046-52-3 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid)

• Product Name: 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid
• CAS No: 2172046-52-3
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 6362197
• PubChem ID: 165564859
• Update Time: 2025-10-30

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid
• EN300-1552136
• 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]thian-4-yl}acetic acid
• 2172046-52-3

• Inchi： 1S/C27H32N2O5S/c1-18(14-24(30)29-27(15-25(31)32)10-12-35-13-11-27)16-28-26(33)34-17-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,18,23H,10-17H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： AUVJVFHIUAJGTJ-UHFFFAOYSA-N
• SMILES： S1CCC(CC(=O)O)(CC1)NC(CC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 130Ų

Additional information on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic Acid: A Comprehensive Overview

The compound 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid, identified by the CAS number 2172046-52-3, is a highly specialized organic molecule with significant applications in the field of organic synthesis and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a thiane ring. The presence of these functional groups makes it a versatile building block in chemical research and development.

Recent studies have highlighted the importance of this compound in the synthesis of advanced materials, particularly in the development of stimuli-responsive polymers. The Fmoc group, a well-known protecting group in peptide synthesis, has been utilized to control the reactivity of the molecule during synthesis. Researchers have demonstrated that the Fmoc group can be selectively removed under specific conditions, enabling precise control over the chemical transformations. This property has been exploited in the creation of self-healing materials and drug delivery systems, where controlled release mechanisms are critical.

In addition to its role in materials science, this compound has also found applications in medicinal chemistry. The thiane ring, a sulfur-containing heterocycle, has been shown to exhibit unique pharmacological properties. Recent investigations have revealed that derivatives of this compound possess potent anti-inflammatory and antioxidant activities, making them promising candidates for drug development. Furthermore, the 3-methylbutanamide moiety contributes to the molecule's solubility and bioavailability, which are essential attributes for pharmaceutical agents.

The synthesis of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the thiane ring through sulfur-based cyclization reactions and the subsequent introduction of the Fmoc group via amide bond formation. These reactions are typically carried out under mild conditions to ensure the stability of sensitive functional groups. The use of modern catalytic systems has significantly improved the yield and purity of the final product, making it more accessible for large-scale applications.

From an environmental perspective, this compound has been studied for its potential role in green chemistry initiatives. The use of renewable feedstocks and energy-efficient synthesis methods has been explored to reduce the environmental footprint of its production. For instance, researchers have investigated the use of biobased solvents and enzymatic catalysts to facilitate key transformations in its synthesis. These efforts align with global sustainability goals and highlight the compound's potential as a sustainable building block in chemical manufacturing.

In conclusion, 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidothian-4-yl}acetic acid is a multifaceted compound with diverse applications across various fields. Its unique structure enables it to serve as a valuable tool in organic synthesis, materials science, and medicinal chemistry. With ongoing advancements in synthetic methodologies and green chemistry practices, this compound is poised to play an even greater role in shaping future innovations.